PAT-078

• Molecular Formula: C25H16ClFN2O2
• Molecular Weight: 430.86
• IUPAC Name: (Z)-4-(2-(6-chloro-1-(4-fluorobenzyl)-1H-indol-3-yl)-1-cyanovinyl)benzoic acid
• InChI: InChI=1S/C25H16ClFN2O2/c26-21-7-10-23-20(11-19(13-28)17-3-5-18(6-4-17)25(30)31)15-29(24(23)12-21)14-16-1-8-22(27)9-2-16/h1-12,15H,14H2,(H,30,31)/b19-11+
• InChI Key: KOJRGZHWAHYXMU-YBFXNURJSA-N
• SMILES: N#C/C(C1=CC=C(C(O)=O)C=C1)=C\C2=CN(C3=C2C=CC(Cl)=C3)CC4=CC=C(F)C=C4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: PAT-078; PAT 078; PAT078

Description

PAT-078 is a Type II autotaxin inhibitor.

Scientific Research Applications

Photoacoustic Tomography in Life Sciences

Photoacoustic tomography (PAT) offers significant benefits in life sciences, bridging microscopic discoveries with macroscopic observations. It's a sensitive modality for imaging optical absorption contrast across various spatial scales at high speed. PAT's endogenous contrast reveals tissue properties like anatomical, functional, metabolic, and histologic attributes, while exogenous contrast enhances molecular and cellular specificity. This technology covers a wide range of spatial scales from organelles to small animals, complementing other imaging modalities in terms of contrast mechanism, penetration, spatial resolution, and temporal resolution. PAT is poised for breakthroughs in biomedical applications due to its unique capabilities (Wang & Yao, 2016).

Multiscale Imaging and Depth Penetration

PAT is distinct for its ability to achieve high-resolution sensing of rich optical contrast in vivo, surpassing the depth limitations of other high-resolution optical imaging technologies. It enhances tissue transparency and enables deeply penetrating functional and molecular imaging at high spatial resolution. PAT's versatility is evident in its ability to image from subcellular organelles to organs using the same contrast origin, a significant application in multiscale systems biology research (Wang, 2009).

Process Analytical Technology in Granulation Processes

PAT techniques are applied in pilot-scale fluidized bed granulation processes. This application involves real-time measurements using various techniques like focused beam reflectance measurement and near-infrared spectroscopy, facilitating the monitoring of granulation rate processes. These techniques enable the detection of different granulation regimes, highlighting PAT's utility in process development and scale-up studies in pharmaceutical manufacturing (Tok et al., 2008).

Emerging Contrast Agents in PAT

PAT's potential is significantly enhanced by the development of new contrast agents. These agents improve imaging sensitivity, specificity, and efficiency, accelerating PAT applications in various fields like signal sensing, functional imaging, biomarker labeling, and therapy monitoring. The versatility of different optical probes as PAT contrast agents opens new avenues in biomedical imaging and research (Nie & Chen, 2014).

In Vivo Imaging from Organelles to Organs

PAT's scalability from microscopic to macroscopic scales, using the same imaging contrast, is a pivotal feature. It provides comprehensive imaging capabilities ranging from organelles to organs, overcoming the scattering of optical photons in biological tissue. This technology is instrumental in studies involving oxygen metabolism, gene expression, and vasculature imaging (Wang & Hu, 2012).